3-[(4-Chlorophenyl)-(1H-indol-3-yl)methyl]-1H-indole
3-[(4-Chlorophenyl)-(1H-indol-3-yl)methyl]-1H-indole
C-DIM12 is a novel synthetic activator of Nurr1. C-DIM12 induces dopaminergic gene expression and protects against 6-hydroxydopamine neurotoxicity in vitro. C-DIM12 activates Nurr1 in cancer cells and prevents loss of dopaminergic neurons in the 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP) model of PD in mice. C-DIM12 induced expression of Nurr1-regulated genes that was abolished by Nurr1 knockdown. C-DIM12 increased expression of transfected human Nurr1, induced Nurr1 protein expression in primary dopaminergic neurons and enhanced neuronal survival from exposure to 6-OHDA. C-DIM12 stimulates neuroprotective expression Nurr1-regulated genes in DA neurons.
Brand Name:
Vulcanchem
CAS No.:
178946-89-9
VCID:
VC0523005
InChI:
InChI=1S/C23H17ClN2/c24-16-11-9-15(10-12-16)23(19-13-25-21-7-3-1-5-17(19)21)20-14-26-22-8-4-2-6-18(20)22/h1-14,23,25-26H
SMILES:
C1=CC=C2C(=C1)C(=CN2)C(C3=CC=C(C=C3)Cl)C4=CNC5=CC=CC=C54
Molecular Formula:
C23H17ClN2
Molecular Weight:
356.8 g/mol
3-[(4-Chlorophenyl)-(1H-indol-3-yl)methyl]-1H-indole
CAS No.: 178946-89-9
Inhibitors
VCID: VC0523005
Molecular Formula: C23H17ClN2
Molecular Weight: 356.8 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
![3-[(4-Chlorophenyl)-(1H-indol-3-yl)methyl]-1H-indole - 178946-89-9](/images/no_structure.jpg)
| CAS No. | 178946-89-9 |
|---|---|
| Product Name | 3-[(4-Chlorophenyl)-(1H-indol-3-yl)methyl]-1H-indole |
| Molecular Formula | C23H17ClN2 |
| Molecular Weight | 356.8 g/mol |
| IUPAC Name | 3-[(4-chlorophenyl)-(1H-indol-3-yl)methyl]-1H-indole |
| Standard InChI | InChI=1S/C23H17ClN2/c24-16-11-9-15(10-12-16)23(19-13-25-21-7-3-1-5-17(19)21)20-14-26-22-8-4-2-6-18(20)22/h1-14,23,25-26H |
| Standard InChIKey | LTLRXTDMXOFBDW-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=CN2)C(C3=CC=C(C=C3)Cl)C4=CNC5=CC=CC=C54 |
| Canonical SMILES | C1=CC=C2C(=C1)C(=CN2)C(C3=CC=C(C=C3)Cl)C4=CNC5=CC=CC=C54 |
| Appearance | Light Brown solid powder |
| Description | C-DIM12 is a novel synthetic activator of Nurr1. C-DIM12 induces dopaminergic gene expression and protects against 6-hydroxydopamine neurotoxicity in vitro. C-DIM12 activates Nurr1 in cancer cells and prevents loss of dopaminergic neurons in the 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP) model of PD in mice. C-DIM12 induced expression of Nurr1-regulated genes that was abolished by Nurr1 knockdown. C-DIM12 increased expression of transfected human Nurr1, induced Nurr1 protein expression in primary dopaminergic neurons and enhanced neuronal survival from exposure to 6-OHDA. C-DIM12 stimulates neuroprotective expression Nurr1-regulated genes in DA neurons. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO, not in water |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | 1,1-bis(3'-indolyl)-1-(4-chlorophenyl)methane 1,1-bis(3'-indolyl)-1-(p-chlorophenyl)methane DIM-C-pPhCl |
| Reference | 1: Hammond SL, Safe S, Tjalkens RB. A novel synthetic activator of Nurr1 induces 2: De Miranda BR, Popichak KA, Hammond SL, Jorgensen BA, Phillips AT, Safe S, 3: De Miranda BR, Popichak KA, Hammond SL, Miller JA, Safe S, Tjalkens RB. Novel 4: De Miranda BR, Miller JA, Hansen RJ, Lunghofer PJ, Safe S, Gustafson DL, |
| PubChem Compound | 5302583 |
| Last Modified | Nov 11 2021 |
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